Cas no 958452-33-0 (3-(2,2-Difluoroethoxy)phenylboronic acid)
958452-33-0 structure
Product Name:3-(2,2-Difluoroethoxy)phenylboronic acid
CAS No:958452-33-0
MF:C8H9BF2O3
MW:201.963069677353
MDL:MFCD11111925
CID:1001701
PubChem ID:45158762
Update Time:2025-04-20
3-(2,2-Difluoroethoxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2-Difluoroethoxy)phenylboronic acid
- [3-(2,2-difluoroethoxy)phenyl]boronic acid
- EN300-2448439
- (3-(2,2-Difluoroethoxy)phenyl)boronic acid
- SCHEMBL2554457
- AKOS015969309
- Z1269144381
- starbld0018350
- DTXSID30669700
- 958452-33-0
-
- MDL： MFCD11111925
- Inchi： 1S/C8H9BF2O3/c10-8(11)5-14-7-3-1-2-6(4-7)9(12)13/h1-4,8,12-13H,5H2
- InChI Key： RPRWURPVNIXBNV-UHFFFAOYSA-N
- SMILES： FC(COC1C=CC=C(B(O)O)C=1)F
Computed Properties
- Exact Mass: 202.06100
- Monoisotopic Mass: 202.0612806g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.01030
3-(2,2-Difluoroethoxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2448439-1g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 1g |
$845.0 | 2023-09-15 | |
| Enamine | EN300-2448439-5g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 5g |
$3508.0 | 2023-09-15 | |
| Enamine | EN300-2448439-10g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 10g |
$6847.0 | 2023-09-15 | |
| Enamine | EN300-2448439-0.05g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 0.05g |
$197.0 | 2024-06-19 | |
| Enamine | EN300-2448439-0.1g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 0.1g |
$293.0 | 2024-06-19 | |
| Enamine | EN300-2448439-0.25g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 0.25g |
$418.0 | 2024-06-19 | |
| Enamine | EN300-2448439-0.5g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 0.5g |
$659.0 | 2024-06-19 | |
| Enamine | EN300-2448439-1.0g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 1.0g |
$845.0 | 2024-06-19 | |
| Enamine | EN300-2448439-2.5g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 2.5g |
$1776.0 | 2024-06-19 | |
| Enamine | EN300-2448439-5.0g |
[3-(2,2-difluoroethoxy)phenyl]boronic acid |
958452-33-0 | 95% | 5.0g |
$3508.0 | 2024-06-19 |
3-(2,2-Difluoroethoxy)phenylboronic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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